Cas no 1253-90-3 (Cholestan-3-amine,N,N-dimethyl-, (3b,5a)-)
1253-90-3 structure
Product Name:Cholestan-3-amine,N,N-dimethyl-, (3b,5a)-
Cholestan-3-amine,N,N-dimethyl-, (3b,5a)- Chemical and Physical Properties
Names and Identifiers
-
- Cholestan-3-amine,N,N-dimethyl-, (3b,5a)-
- N,N-Dimethyl-5a-cholestan-3b-amine
- 5a-Cholestan-3b-yldimethylamine
- NSC-17095
- CHEMBL2420592
- SCHEMBL3822601
- NSC17095
- 1253-90-3
-
- Inchi: 1S/C29H53N/c1-20(2)9-8-10-21(3)25-13-14-26-24-12-11-22-19-23(30(6)7)15-17-28(22,4)27(24)16-18-29(25,26)5/h20-27H,8-19H2,1-7H3/t21-,22+,23+,24+,25-,26+,27+,28+,29-/m1/s1
- InChI Key: XANNAGNXGOOWOX-XWEDIQBQSA-N
- SMILES: N(C)(C)[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21
Computed Properties
- Exact Mass: 415.41800
- Monoisotopic Mass: 415.417800695g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 581
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.1
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24000
- LogP: 8.03790
Cholestan-3-amine,N,N-dimethyl-, (3b,5a)- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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